Cas no 1795297-97-0 (3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-1-(4-methoxy-2-methylphenyl)urea)

• Product Name: 3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-1-(4-methoxy-2-methylphenyl)urea
• CAS No: 1795297-97-0
• MF: C₁₆H₂₁N₅O₂
• MW: 315.370242834091
• CID: 5368865
• Update Time: 2025-11-05

3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-1-(4-methoxy-2-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[[4-(dimethylamino)pyrimidin-2-yl]methyl]-3-(4-methoxy-2-methylphenyl)urea
• 3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-1-(4-methoxy-2-methylphenyl)urea

• Inchi： 1S/C16H21N5O2/c1-11-9-12(23-4)5-6-13(11)19-16(22)18-10-14-17-8-7-15(20-14)21(2)3/h5-9H,10H2,1-4H3,(H2,18,19,22)
• InChI Key： BRNGNWNTSGSKFQ-UHFFFAOYSA-N
• SMILES： N(CC1=NC=CC(N(C)C)=N1)C(NC1=CC=C(OC)C=C1C)=O

Additional information on 3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-1-(4-methoxy-2-methylphenyl)urea

3-{[4-(Dimethylamino)Pyrimidin-2-Yl]Methyl}-1-(4-Methoxy-2-Methylphenyl)Urea: A Comprehensive Overview

3-{[4-(Dimethylamino)Pyrimidin-2-Yl]Methyl}-1-(4-Methoxy-2-Methylphenyl)Urea is a highly specialized organic compound with the CAS number 1795297-97-0. This compound belongs to the class of ureas, which are widely studied in medicinal chemistry due to their potential bioactivity and versatility in drug design. The molecule features a unique combination of structural elements, including a pyrimidine ring substituted with a dimethylamino group and a methoxy-substituted aromatic ring, making it an intriguing subject for both academic and industrial research.

The pyrimidine ring in this compound is a key structural motif, often associated with nucleoside analogs and other bioactive molecules. The presence of the dimethylamino group at the 4-position of the pyrimidine ring introduces steric and electronic effects that can influence the compound's interactions with biological targets. Similarly, the methoxy-substituted phenyl group at the 1-position of the urea moiety contributes to the molecule's hydrophobicity and potential for hydrogen bonding, which are critical properties in drug design.

Recent studies have highlighted the importance of such compounds in the development of kinase inhibitors, which are essential in targeting various diseases, including cancer. The urea moiety is particularly significant as it can act as a scaffold for binding to protein targets, such as ATP-binding pockets in kinases. The combination of these structural elements in 3-{[4-(Dimethylamino)Pyrimidin-2-Yl]Methyl}-1-(4-Methoxy-2-Methylphenyl)Urea makes it a promising candidate for further exploration in medicinal chemistry.

From a synthetic perspective, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis typically begins with the preparation of the pyrimidine derivative, followed by its coupling with the methoxy-substituted phenyl urea moiety. Optimization of reaction conditions is crucial to ensure high yields and purity, which are essential for subsequent biological evaluations.

Biological evaluations of 3-{[4-(Dimethylamino)Pyrimidin-2-Yl]Methyl}-1-(4-Methoxy-2-Methylphenyl)Urea have demonstrated its potential as an inhibitor of several kinases, including Aurora kinases and CDKs (Cyclin-Dependent Kinases). These findings align with its structural features, which suggest that it could disrupt key signaling pathways involved in cell proliferation and survival. Furthermore, preliminary pharmacokinetic studies indicate that the compound has favorable absorption properties, making it a viable candidate for further preclinical testing.

In terms of applications, this compound holds potential in oncology research due to its ability to target critical enzymes involved in cancer progression. Its structure also suggests possibilities for modification to enhance bioavailability or specificity towards particular targets. Researchers are actively exploring analogs of this compound to optimize its therapeutic potential while minimizing off-target effects.

The development of such compounds underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By leveraging advancements in computational chemistry and high-throughput screening techniques, researchers can accelerate the discovery and optimization of bioactive molecules like 3-{[4-(Dimethylamino)Pyrimidin-2-Yl]Methyl}-1-(4-Methoxy-2-Methylphenyl)Urea.

In conclusion, 3-{[4-(Dimethylamino)Pyrimidin-2-Yl]Methyl}-1-(4-Methoxy-2-Methylphenyl)Urea represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activity, positions it as a valuable tool in drug discovery efforts. As research continues to uncover its full potential, this compound may pave the way for innovative therapeutic solutions in various disease areas.